Cas no 63958-69-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester)

• Product name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
• CAS No: 63958-69-0
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 1663001

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester

• Inchi： 1S/C17H26O4/c1-8-21-15(20)12-13(18)10(16(2,3)4)9-11(14(12)19)17(5,6)7/h9,18-19H,8H2,1-7H3
• InChI Key： FFWOITIQQUDQFQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(O)C(C(C)(C)C)=CC(C(C)(C)C)=C1O

Computed Properties

• Exact Mass: 294.18318

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 357.6±42.0 °C(Predicted)
• PSA: 66.76
• pka: 11.03±0.28(Predicted)